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Compound of Interest

Compound Name: Manganese(2+)

Cat. No.: B105993 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Manganese (Mn²⁺) is an essential micronutrient across all domains of life, serving as a critical

cofactor for a myriad of enzymes involved in metabolism, antioxidant defense, and

development. However, elevated levels of manganese are toxic, necessitating tightly regulated

homeostatic mechanisms to control its uptake, trafficking, storage, and efflux. Understanding

the diverse strategies employed by different organisms to manage manganese is crucial for

fields ranging from microbiology and plant science to human health and toxicology. This guide

provides a comparative overview of Mn²⁺ homeostasis mechanisms in bacteria, yeast, plants,

and mammals, with a focus on key protein families, regulatory pathways, and supporting

experimental data.

Comparative Overview of Key Manganese
Transporters
The transport of manganese across cellular and organellar membranes is mediated by a

conserved set of protein families, although the specific members and their regulation can vary

significantly between species.
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The following table summarizes the key kinetic parameters (Km and Vmax) for representative

manganese transporters across different species. It is important to note that direct kinetic data

for manganese transport is not always available, and in some cases, values for other

transported ions are provided as a proxy for substrate affinity.
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Species
(Model
Organis
m)

Transpo
rter

Family
Locatio
n

Substra
te(s)

Km (µM)

Vmax
(nmol/m
g
protein/
min)

Referen
ce(s)

Bacteria

(E. coli)
MntH NRAMP

Inner

Membran

e

Mn²⁺,

Fe²⁺

~1-5 (for

Mn²⁺)

Not

consisten

tly

reported

[1]

MntP CDF

Inner

Membran

e

Mn²⁺

Not

determin

ed

Not

determin

ed

[2][3]

Yeast (S.

cerevisia

e)

Smf1p NRAMP

Plasma

Membran

e

Mn²⁺,

Fe²⁺,

Cu²⁺,

Cd²⁺

2.2 (for

Fe²⁺)

Not

reported
[4]

Pmr1p
P-type

ATPase

Golgi

Membran

e

Mn²⁺,

Ca²⁺

0.02 (for

Mn²⁺)

Not

reported
[5][6]

Plants

(A.

thaliana)

NRAMP1 NRAMP

Plasma

Membran

e (Root)

Mn²⁺,

Fe²⁺

0.3

(apparent

in planta)

Not

determin

ed

[7][8]

Mammal

s (H.

sapiens)

ZIP8

(SLC39A

8)

ZIP

Plasma

Membran

e

Mn²⁺,

Zn²⁺,

Fe²⁺

Not

consisten

tly

reported

Not

consisten

tly

reported

[9]

ZIP14

(SLC39A

14)

ZIP

Plasma

Membran

e

Mn²⁺,

Zn²⁺,

Fe²⁺

Not

consisten

tly

reported

Not

consisten

tly

reported

[10][11]

[12]

SLC30A1

0

(ZnT10)

CDF Plasma

Membran

e

Mn²⁺ Apparent

affinity is

lower

Higher

than WT

[13]
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than WT

for a

mutant

for a

mutant

Note: Kinetic parameters can vary depending on the experimental system (e.g., expression in

Xenopus oocytes, native membranes) and conditions. The values presented here are for

comparative purposes.

Signaling and Regulatory Pathways
The maintenance of manganese homeostasis relies on intricate signaling pathways that sense

intracellular manganese levels and modulate the expression and activity of transporters and

other regulatory proteins.

Bacterial Manganese Regulation
In bacteria such as E. coli, manganese homeostasis is primarily controlled at the transcriptional

level by repressors like MntR and Fur (Ferric Uptake Regulator), and the activator OxyR in

response to oxidative stress.[1][14][15]
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Bacterial Mn²⁺ homeostasis regulation.

Yeast Manganese Regulation
In Saccharomyces cerevisiae, the regulation of the primary plasma membrane manganese

transporter, Smf1p, occurs at the post-translational level. Under high manganese conditions,

Smf1p is targeted for vacuolar degradation in a Bsd2p-dependent manner.[16]
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High Mn²⁺ Conditions
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Grow E. coli to
mid-log phase

Wash and resuspend cells
in uptake buffer

Initiate uptake with
⁵⁴MnCl₂ (e.g., 1 µM)

Incubate at 37°C with shaking

Take aliquots at
time points (0, 1, 2, 5, 10 min)

Filter cells and wash
with cold stop buffer

Measure radioactivity
by scintillation counting

Normalize to
protein concentration

 

Grow yeast under desired
Mn²⁺ conditions

Harvest cells and
extract total RNA

Treat with DNase I to
remove genomic DNA

Synthesize cDNA using
reverse transcriptase

Perform qPCR with gene-specific
primers (e.g., for SMF1 and a

reference gene like ACT1)

Analyze Ct values and
calculate relative expression

(e.g., using the ΔΔCt method)
 

Culture cells on
glass coverslips

Fix cells with
paraformaldehyde

Permeabilize cells with
a detergent (e.g., Triton X-100)

Block non-specific binding
with serum or BSA

Incubate with primary antibody
(e.g., anti-ZIP14)

Wash and incubate with
fluorophore-conjugated

secondary antibody

Counterstain nuclei
(e.g., with DAPI)

Mount coverslips and
visualize with a

fluorescence microscope

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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